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Introduction

N6-methyladenosine (m6A) is the most prevalent internal post-transcriptional modification on

eukaryotic messenger RNA (mRNA) and is particularly enriched in the mammalian brain.[1][2]

[3][4] This dynamic and reversible modification is installed by methyltransferases ("writers"),

removed by demethylases ("erasers"), and recognized by specific RNA-binding proteins

("readers").[5] This epitranscriptomic layer of gene regulation is critical, influencing nearly every

aspect of RNA metabolism, including splicing, nuclear export, stability, and translation.[5][6]

Emerging evidence strongly implicates the dysregulation of m6A modification in the

pathogenesis of a wide range of neurological disorders, including neurodegenerative,

neurodevelopmental, and psychiatric conditions, making it a promising area for novel

therapeutic development.[2][3][7]
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m6A Role in Huntington's Disease
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. RNA m6A Methylation and Alzheimer's Disease: Current Evidence and Future
Perspectives | Human Brain [eaapublishing.org]

2. tandfonline.com [tandfonline.com]

3. tandfonline.com [tandfonline.com]

4. Frontiers | m6A methylation: Critical roles in aging and neurological diseases
[frontiersin.org]

5. Frontiers | Potential role of N6-methyladenosine modification in the development of
Parkinson’s disease [frontiersin.org]

6. oaepublish.com [oaepublish.com]

7. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes: The Function of N6-methyladenosine
(m6A) Modification in Neurological Disorders]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13912342#the-function-of-m6a-modification-in-
neurological-disorders]

Disclaimer & Data Validity:

Disease & Therapeutic Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b13912342?utm_src=pdf-body-img
https://www.benchchem.com/product/b13912342?utm_src=pdf-custom-synthesis
https://eaapublishing.org/journals/index.php/hb/article/view/1796/version/1775
https://eaapublishing.org/journals/index.php/hb/article/view/1796/version/1775
https://www.tandfonline.com/doi/pdf/10.2217/epi-2023-0190
https://www.tandfonline.com/doi/abs/10.2217/epi-2023-0190
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2023.1102147/full
https://www.frontiersin.org/journals/molecular-neuroscience/articles/10.3389/fnmol.2023.1102147/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1321995/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2023.1321995/full
https://www.oaepublish.com/articles/and.2024.14
https://www.mdpi.com/2073-4409/14/22/1820
https://www.benchchem.com/product/b13912342#the-function-of-m6a-modification-in-neurological-disorders
https://www.benchchem.com/product/b13912342#the-function-of-m6a-modification-in-neurological-disorders
https://www.benchchem.com/product/b13912342#the-function-of-m6a-modification-in-neurological-disorders
https://www.benchchem.com/product/b13912342#the-function-of-m6a-modification-in-neurological-disorders
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13912342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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